4-(N,N-dimethylsulfamoyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C24H24N4O4S2/c1-4-32-20-6-5-7-21-22(20)26-24(33-21)28(16-17-12-14-25-15-13-17)23(29)18-8-10-19(11-9-18)34(30,31)27(2)3/h5-15H,4,16H2,1-3H3
• InChI Key: SGCYOWLJBTXQTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=NC=C3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C
• Molecular Formula: C24H24N4O4S2
• Molecular Weight: 496.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H24N4O4S2 and its molecular weight is 496.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

• Heterocyclic Compound Synthesis

  Research on the synthesis of novel heterocyclic compounds derived from related starting materials indicates the potential of such molecules in developing anti-inflammatory, analgesic, and antimicrobial agents. Compounds synthesized from benzodifuranyl derivatives showed significant COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting their therapeutic potential (A. Abu‐Hashem et al., 2020).

• Anticancer Activity

  Cobalt (II) complexes of related thiazole and pyridine derivatives were synthesized, demonstrating fluorescence properties and in vitro cytotoxicity against human breast cancer cell lines, suggesting the potential for such compounds in cancer therapy (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Molecular Docking and Pharmacophore Design

• Antimicrobial and Antituberculosis Agents

  Thiazole-aminopiperidine hybrid analogues were designed, synthesized, and evaluated as Mycobacterium tuberculosis GyrB inhibitors. Such studies demonstrate the process of molecular hybridization and pharmacophore design leading to the discovery of compounds with potential therapeutic applications (V. U. Jeankumar et al., 2013).

• Molecular Docking Studies for COX-2 Inhibitors

  Enaminone derivatives showing compatibility with the sulfonamide pharmacophore model were synthesized, and their potential as COX-2 inhibitors was explored through virtual screening and molecular docking studies. This research approach exemplifies how computational tools can aid in the rational design of new therapeutic agents (Ahmed H. E. Hassan, 2014).